Cas no 74515-04-1 (Phenol,3,3'-[(propylimino)di-2,1-ethanediyl]bis-, hydrochloride (9CI))

• Product Name: Phenol,3,3'-[(propylimino)di-2,1-ethanediyl]bis-, hydrochloride (9CI)
• CAS No: 74515-04-1
• MF: C₁₉H₂₆ClNO₂
• MW: 335.86824464798
• CID: 569129
• PubChem ID: 156298
• Update Time: 2025-04-19

Phenol,3,3'-[(propylimino)di-2,1-ethanediyl]bis-, hydrochloride (9CI) Chemical and Physical Properties

Names and Identifiers

• Phenol,3,3'-[(propylimino)di-2,1-ethanediyl]bis-, hydrochloride (9CI)
• 3-[2-[2-(3-hydroxyphenyl)ethyl-propyl-amino]ethyl]phenol
• 3,3'-[(Propylazanediyl)di(ethane-2,1-diyl)]diphenol--hydrogen chloride (1/1)
• DTXSID90996029
• 74515-04-1
• Phenol, 3,3'-((propylimino)di-2,1-ethanediyl)bis-, hydrochloride

• Inchi： 1S/C19H25NO2.ClH/c1-2-11-20(12-9-16-5-3-7-18(21)14-16)13-10-17-6-4-8-19(22)15-17;/h3-8,14-15,21-22H,2,9-13H2,1H3;1H
• InChI Key： AHDIOWWSHASKTG-UHFFFAOYSA-N
• SMILES： Cl.OC1=CC=CC(=C1)CCN(CCC)CCC1C=CC=C(C=1)O

Computed Properties

• Exact Mass: 299.189
• Monoisotopic Mass: 299.189
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.7Ų

Experimental Properties

• Density: 1.11
• Boiling Point: 479.5°C at 760 mmHg
• Flash Point: 245.3°C
• Refractive Index: 1.589